Palmatine chloride

• CAS No.: 10605-02-4
• Product Name: Palmatine chloride
• Molecular Formula: C21H22ClNO4
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 2,3,9,10-tetramethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium;chloride
• Standard InChI: InChI=1S/C21H22NO4.ClH/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4;/h5-6,9-12H,7-8H2,1-4H3;1H/q+1;/p-1
• Standard InChIKey: RLQYRXCUPVKSAW-UHFFFAOYSA-M
• SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)OC)OC.[Cl-]
• Canonical SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)OC)OC.[Cl-]
• Appearance: Solid powder
• Description: Palmatine chloride is an inhibitor of carbachol-induced Ca2+-activated Cl− secretion and the carbachol-induced increase of intracellular Ca2+ concentration.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 3486-67-7 (Parent)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: erbericinine; berbinium, 7,8,13,13a-tetradehydro-2,3,9,10-tetramethoxy-, chloride; berbinium, 7,8,13,13a-tetradehydro-2,3,9,10-tetramethoxy-, iodide; dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, chloride (1:1); dibenzo(a,g)quinolizinium, 5,6-dihydro-2,3,9,10-tetramethoxy-, hydroxide (1:1); o,o-dimethyldemethyleneberberine; palmatine; palmatine cation; palmatine chloride; palmatine hydrochloride; palmatine hydroxide; palmatine iodide; palmatine ion; palmatine sulfate; palmatinium hydroxide; palmitine hydroxide
• Reference: 1: Tan HL, Chan KG, Pusparajah P, Duangjai A, Saokaew S, Mehmood Khan T, Lee LH, Goh BH. Rhizoma Coptidis: A Potential Cardiovascular Protective Agent. Front Pharmacol. 2016 Oct 7;7:362. eCollection 2016. Review. PubMed PMID: 27774066; PubMed Central PMCID: PMC5054023.; 2: Zarei A, Changizi-Ashtiyani S, Taheri S, Ramezani M. A quick overview on some aspects of endocrinological and therapeutic effects of Berberis vulgaris L. Avicenna J Phytomed. 2015 Nov-Dec;5(6):485-97. Review. PubMed PMID: 26693406; PubMed Central PMCID: PMC4678494.; 3: Khan AY, Suresh Kumar G. Natural isoquinoline alkaloids: binding aspects to functional proteins, serum albumins, hemoglobin, and lysozyme. Biophys Rev. 2015 Dec;7(4):407-420. doi: 10.1007/s12551-015-0183-5. Epub 2015 Nov 16. Review. PubMed PMID: 28510102; PubMed Central PMCID: PMC5418488.; 4: Ríos JL, Francini F, Schinella GR. Natural Products for the Treatment of Type 2 Diabetes Mellitus. Planta Med. 2015 Aug;81(12-13):975-94. doi: 10.1055/s-0035-1546131. Epub 2015 Jul 1. Review. PubMed PMID: 26132858.; 5: Desgrouas C, Taudon N, Bun SS, Baghdikian B, Bory S, Parzy D, Ollivier E. Ethnobotany, phytochemistry and pharmacology of Stephania rotunda Lour. J Ethnopharmacol. 2014 Jul 3;154(3):537-63. doi: 10.1016/j.jep.2014.04.024. Epub 2014 Apr 25. Review. PubMed PMID: 24768769.; 6: Gupta S, Singh N, Jaggi AS. Alkaloids as aldose reductase inhibitors, with special reference to berberine. J Altern Complement Med. 2014 Mar;20(3):195-205. doi: 10.1089/acm.2013.0088. Epub 2013 Nov 15. Review. PubMed PMID: 24236461.; 7: Chernyak BV, Antonenko YN, Galimov ER, Domnina LV, Dugina VB, Zvyagilskaya RA, Ivanova OY, Izyumov DS, Lyamzaev KG, Pustovidko AV, Rokitskaya TI, Rogov AG, Severina II, Simonyan RA, Skulachev MV, Tashlitsky VN, Titova EV, Trendeleva TA, Shagieva GS. Novel mitochondria-targeted compounds composed of natural constituents: conjugates of plant alkaloids berberine and palmatine with plastoquinone. Biochemistry (Mosc). 2012 Sep;77(9):983-95. doi: 10.1134/S0006297912090040. Review. PubMed PMID: 23157257.; 8: Chernyak BV, Antonenko YN, Domnina LV, Ivanova OY, Lyamzaev KG, Pustovidko AV, Rokitskaya TI, Severina II, Simonyan RA, Trendeleva TA, Zvyagilskaya RA. Novel penetrating cations for targeting mitochondria. Curr Pharm Des. 2013;19(15):2795-806. Review. PubMed PMID: 23092317.; 9: Alasbahi RH, Melzig MF. Forskolin and derivatives as tools for studying the role of cAMP. Pharmazie. 2012 Jan;67(1):5-13. Review. PubMed PMID: 22393824.; 10: Liu X, Han Y, Peng K, Liu Y, Li J, Liu H. Effect of traditional Chinese medicinal herbs on Candida spp. from patients with HIV/AIDS. Adv Dent Res. 2011 Apr;23(1):56-60. doi: 10.1177/0022034511399286. Review. PubMed PMID: 21441482.; 11: Bhadra K, Kumar GS. Therapeutic potential of nucleic acid-binding isoquinoline alkaloids: binding aspects and implications for drug design. Med Res Rev. 2011 Nov;31(6):821-62. doi: 10.1002/med.20202. Epub 2010 Jan 14. Review. PubMed PMID: 20077560.; 12: Imanshahidi M, Hosseinzadeh H. Pharmacological and therapeutic effects of Berberis vulgaris and its active constituent, berberine. Phytother Res. 2008 Aug;22(8):999-1012. doi: 10.1002/ptr.2399. Review. PubMed PMID: 18618524.
• PubChem Compound: 73442
• Last Modified: Nov 11 2021